Cas no 1240565-89-2 (1-{[4-Fluoro-2-(trifluoromethyl)phenyl]methyl}-1H-pyrazol-4-amine)

• Product Name: 1-{[4-Fluoro-2-(trifluoromethyl)phenyl]methyl}-1H-pyrazol-4-amine
• CAS No: 1240565-89-2
• MF: C₁₁H₉F₄N₃
• MW: 259.202875852585
• MDL: MFCD16810928
• CID: 4690074
• Update Time: 2025-05-20

1-{[4-Fluoro-2-(trifluoromethyl)phenyl]methyl}-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-{[4-Fluoro-2-(trifluoromethyl)phenyl]methyl}-1H-pyrazol-4-amine
• NC1=CN(CC2=C(C=C(F)C=C2)C(F)(F)F)N=C1
• 1-[4-Fluoro-2-(trifluoromethyl)benzyl]-1H-pyrazol-4-amine

• MDL： MFCD16810928
• Inchi： 1S/C11H9F4N3/c12-8-2-1-7(10(3-8)11(13,14)15)5-18-6-9(16)4-17-18/h1-4,6H,5,16H2
• InChI Key： CAEDMWAUNLUVEA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1CN1C=C(C=N1)N)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• Topological Polar Surface Area: 43.8

Additional information on 1-{[4-Fluoro-2-(trifluoromethyl)phenyl]methyl}-1H-pyrazol-4-amine

Introduction to 1-{[4-Fluoro-2-(trifluoromethyl)phenyl]methyl}-1H-pyrazol-4-amine (CAS No. 1240565-89-2)

1-{[4-Fluoro-2-(trifluoromethyl)phenyl]methyl}-1H-pyrazol-4-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by its CAS number 1240565-89-2, belongs to the pyrazole class of molecules, which are widely recognized for their biological activity and potential therapeutic applications. The presence of both fluoro and trifluoromethyl substituents in its aromatic ring enhances its pharmacological profile, making it a promising candidate for further investigation.

The molecular structure of 1-{[4-Fluoro-2-(trifluoromethyl)phenyl]methyl}-1H-pyrazol-4-amine consists of a pyrazole core substituted with a bromo-benzyl moiety at the 4-position. This specific arrangement of functional groups contributes to its reactivity and interaction with biological targets, which is crucial for drug development. The fluoro group, in particular, is known to modulate the metabolic stability and binding affinity of molecules, while the trifluoromethyl group often enhances lipophilicity and binding interactions with enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the advantages offered by fluorinated aromatic compounds. The fluoro and trifluoromethyl substituents in 1-{[4-Fluoro-2-(trifluoromethyl)phenyl]methyl}-1H-pyrazol-4-amine make it an attractive scaffold for designing molecules with improved pharmacokinetic properties. For instance, studies have shown that fluorine atoms can significantly influence the electronic distribution within a molecule, leading to enhanced binding affinity and selectivity towards biological targets.

One of the most compelling aspects of this compound is its potential application in the development of anticancer agents. Pyrazole derivatives have been extensively studied for their ability to inhibit various kinases and enzymes involved in cancer cell proliferation and survival. The structural features of 1-{[4-Fluoro-2-(trifluoromethyl)phenyl]methyl}-1H-pyrazol-4-amine, particularly the presence of the fluoro and trifluoromethyl groups, suggest that it may exhibit potent inhibitory activity against key targets such as tyrosine kinases and cyclin-dependent kinases (CDKs). Recent preclinical studies have indeed demonstrated promising results, indicating that this compound can effectively disrupt signaling pathways critical for cancer cell growth.

The synthesis of 1-{[4-Fluoro-2-(trifluoromethyl)phenyl]methyl}-1H-pyrazol-4-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoro group often presents challenges due to its reactivity and tendency to undergo unwanted side reactions. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms into complex molecular frameworks with high efficiency. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired pyrazole core structure.

Another area where this compound shows promise is in the development of neuroprotective agents. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the aggregation of misfolded proteins and oxidative stress, leading to neuronal dysfunction and death. Pyrazole derivatives have been reported to exhibit neuroprotective effects by inhibiting protein aggregation and mitigating oxidative damage. The unique structural features of 1-{[4-Fluoro-2-(trifluoromethyl)phenyl]methyl}-1H-pyrazol-4-amine make it a candidate for designing molecules that can cross the blood-brain barrier and exert therapeutic effects on brain tissues.

Furthermore, the compound's potential as an anti-inflammatory agent has also been explored. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By targeting inflammatory pathways such as NF-kB and MAPK, pyrazole derivatives can modulate inflammatory responses. The presence of both fluoro and trifluoromethyl groups may enhance the ability of this compound to interact with inflammatory mediators, leading to more potent anti-inflammatory effects.

The pharmacokinetic properties of 1-{[4-Fluoro-2-(trifluoromethyl)phenyl]methyl}-1H-pyrazol-4-amine are also worth mentioning. Due to its lipophilic nature, derived from the aromatic ring substituents, this compound is expected to have good oral bioavailability. Additionally, the stability provided by the fluoro group can extend its half-life in vivo, allowing for less frequent dosing regimens. These pharmacokinetic advantages are crucial for developing drugs that are both effective and practical for clinical use.

In conclusion, 1-{[4-Fluoro-2-(trifluoromethyl)phenyl]methyl}-1H-pyrazol-4-am ine (CAS No. 1240565-89 -2) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive scaffold for designing molecules with improved biological activity and pharmacokinetic properties. Ongoing research continues to uncover new therapeutic possibilities for this compound, particularly in the areas of oncology, neuroprotection, and anti-inflammation. As our understanding of drug design evolves, compounds like this one will play an increasingly important role in developing next-generation therapeutics.